N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide

• IUPAC Name: N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide
• InChI: InChI=1S/C15H18N2O3/c1-15(2,14(18)17(3)7-6-16)11-4-5-12-13(10-11)20-9-8-19-12/h4-5,10H,7-9H2,1-3H3
• InChI Key: ZEZQHSCAACDYQC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC2=C(C=C1)OCCO2)C(=O)N(C)CC#N
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide, also known as CDB-2914, is a synthetic steroid that has been extensively studied in scientific research. It has been shown to have potential therapeutic applications in a variety of medical fields, including reproductive health, cancer, and immunology.

Scientific Research Applications

N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide has been studied extensively for its potential therapeutic applications in reproductive health. It has been shown to have potent anti-progestational activity, making it a potential candidate for use in emergency contraception and medical abortion. In addition, N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide has been shown to have anti-inflammatory and immunomodulatory effects, which may have applications in the treatment of autoimmune disorders and cancer.

Mechanism of Action

The mechanism of action of N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide is not fully understood, but it is believed to act as a progesterone receptor modulator. By binding to the progesterone receptor, N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide can prevent the effects of progesterone, which is essential for the maintenance of pregnancy. In addition, N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide has been shown to have anti-inflammatory and immunomodulatory effects, which may be mediated through the inhibition of cytokine production and the modulation of immune cell function.
Biochemical and Physiological Effects:
N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide has been shown to have a variety of biochemical and physiological effects, depending on the dose and duration of exposure. In animal studies, N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide has been shown to cause a reversible decrease in circulating progesterone levels, leading to the termination of pregnancy. In addition, N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide has been shown to have anti-inflammatory effects, reducing the production of cytokines and chemokines in response to inflammatory stimuli. N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide has also been shown to have immunomodulatory effects, reducing the activation of immune cells and the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide has several advantages for use in lab experiments. It is a synthetic compound, which allows for precise control over the dose and duration of exposure. In addition, N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide has been extensively studied in animal models, providing a wealth of data on its pharmacokinetics and pharmacodynamics. However, there are also limitations to the use of N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide in lab experiments. Its anti-progestational activity makes it unsuitable for use in studies of progesterone-dependent processes, and its anti-inflammatory and immunomodulatory effects may confound the interpretation of results in studies of inflammation and immunity.

Future Directions

There are several potential directions for future research on N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide. One area of interest is the development of novel synthetic analogs with improved pharmacokinetic and pharmacodynamic properties. Another area of interest is the exploration of N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide's potential therapeutic applications in cancer and autoimmune disorders. Finally, further research is needed to fully elucidate the mechanism of action of N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide and its effects on various physiological processes.

Synthesis Methods

The synthesis of N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with N,N-dimethylpropylamine, followed by the addition of cyanomethyl chloride. The resulting product is then purified through a series of chemical reactions to yield N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide. The synthesis of N-(cyanomethyl)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,2-dimethylpropanamide has been well-documented in scientific literature, and various modifications to the synthesis method have been proposed to improve the yield and purity of the final product.